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The following table summarizes key outcomes from a Phase III study comparing oPac+E with IVpac in

patients with metastatic breast cancer [1].

Oral Paclitaxel +
Intravenous

Metric Encequidar . Significance/Notes
Paclitaxel (IVpac)

(oPac+E)
Confirmed Response 36% 23% P=0.01
Rate (ORR)
Median Progression- 8.4 months 7.4 months HR=0.768; P=0.046
Free Survival (PFS)
Median Overall 22.7 months 16.5 months HR=0.794; P=0.08 (trend)
Survival (OS)
Key Adverse Events
(Grade 3-4)
* Neuropathy (= Grade 2% 15% Significantly lower with oPac+E
3)
« Alopecia (all grades) 49% 62% Less frequent with oPac+E
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Oral Paclitaxel +
Intravenous

Metric Encequidar . Significance/Notes
Paclitaxel (IVpac)
(oPac+E)
* Neutropenic Increased Lower Higher in oPac+E, especially
complications with elevated liver enzymes
* Nausea, Vomiting, Increased Lower Higher in oPac+E

Diarrhea

Administration Cost Analysis: Home vs. Clinic

An economic analysis from a US payer perspective compared the administration costs, excluding the drug

costs themselves. The results strongly favor home administration of oPac+E [2] [3].

) Cost Per Patient Per Month Relative Cost Difference vs.
Therapy and Setting

(PPPM) oPac+E
Oral Paclitaxel + Encequidar $523 (Base for comparison)
(Home)
IV Paclitaxel (175 mg/m?, Clinic) $1,469 64.4% higher
Protein-Bound Paclitaxel (Clinic) $1,445 63.8% higher
IV Paclitaxel (80-100 mg/m? $2,510 380% higher (4.8x)
weekly, Clinic)

The analysis concluded that the cost differences were primarily driven by the higher administration and

premedication costs associated with I'V infusions in a clinic or office setting [2].

Mechanism of Action: How Encequidar Enables Oral
Delivery
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A key challenge with oral paclitaxel is its poor absorption into the bloodstream because it is actively pumped
out of gut cells by a protein called P-glycoprotein (P-gp). Encequidar is a novel, gut-specific P-gp inhibitor
that addresses this issue [2] [4].

The following diagram illustrates the mechanism of encequidar and the subsequent metabolic pathway that

enhances chemotherapy efficacy in resistant cells.

The diagram shows a two-part mechanism:

¢ In the Gut: Encequidar blocks intestinal P-gp, allowing oral paclitaxel to be absorbed into the
bloodstream [2] [4].

¢ In Resistant Cells: A pre-clinical study on colon cancer cells suggests encequidar can reverse
multidrug resistance (MDR) by inhibiting cellular P-gp. This disrupts energy production (TCA cycle)
and antioxidant defenses (glutathione metabolism), leading to a buildup of toxic reactive oxygen
species (ROS) that makes resistant cells vulnerable to chemotherapy again [5].

Key Considerations for Researchers

¢ Trade-off in Safety Profile: While oPac+E offers significant advantages in reducing neuropathy and
alopecia, it is associated with a higher incidence of hematologic and gastrointestinal adverse events
[1]. Patients with elevated liver enzymes at baseline may be at higher risk for neutropenic infections
[1].

e Patient Preference: A pharmacokinetic study found that 75% of patients preferred oral paclitaxel with
encequidar over the intravenous formulation, highlighting the value of convenience and avoiding
infusions [4].

¢ Platform Technology: The strategy of using encequidar to enable oral delivery shows promise
beyond paclitaxel. A Phase | trial has demonstrated the feasibility of oral docetaxel when co-
administered with encequidar, suggesting this approach could be applied to other poorly absorbed
chemotherapeutics [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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